Cas no 93981-13-6 (Propanedioic acid,2-(2-cyclopenten-1-yl)-2-(2-propen-1-yl)-, 1,3-diethyl ester)

Propanedioic acid,2-(2-cyclopenten-1-yl)-2-(2-propen-1-yl)-, 1,3-diethyl ester structure
93981-13-6 structure
Product Name:Propanedioic acid,2-(2-cyclopenten-1-yl)-2-(2-propen-1-yl)-, 1,3-diethyl ester
CAS No:93981-13-6
MF:C15H22O4
MW:266.332785129547
CID:805151
PubChem ID:15162980
Update Time:2025-04-19

Propanedioic acid,2-(2-cyclopenten-1-yl)-2-(2-propen-1-yl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(2-cyclopenten-1-yl)-2-(2-propen-1-yl)-, 1,3-diethyl ester
    • diethyl 2-(cyclopenten-1-yl)-2-prop-2-enylpropanedioate
    • diethyl allyl-2-cyclopenten-1-ylmalonate
    • NS00063265
    • Diethyl (cyclopent-2-en-1-yl)(prop-2-en-1-yl)propanedioate
    • DTXSID40916772
    • EINECS 301-095-4
    • 93981-13-6
    • Inchi: 1S/C15H22O4/c1-4-11-15(13(16)18-5-2,14(17)19-6-3)12-9-7-8-10-12/h4,7,9,12H,1,5-6,8,10-11H2,2-3H3
    • InChI Key: ZJKBNCDQDWUIOF-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(CC=C)C1C=CCC1)=O

Computed Properties

  • Exact Mass: 266.15180918g/mol
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.6Ų
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